Cas no 2138381-09-4 (2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2138381-09-4
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6035093
• PubChem ID: 165872461
• Update Time: 2025-10-28

2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138381-09-4
• EN300-801591
• 2-(2,2-dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol
• 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C15H23NO2/c1-15(2,3)9-12-13(17)8-10-11(16-12)6-5-7-14(10)18-4/h5-7,12-13,16-17H,8-9H2,1-4H3
• InChI Key： GMRZTBSYDSOHOQ-UHFFFAOYSA-N
• SMILES： OC1CC2C(=CC=CC=2NC1CC(C)(C)C)OC

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol

2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138381-09-4)

The compound 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol, identified by the CAS number 2138381-09-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and structural versatility. The molecule features a quinoline skeleton with several substituents that contribute to its unique properties.

The structure of this compound includes a 5-methoxy group attached to the quinoline ring, which is a common feature in many bioactive compounds. The presence of the methoxy group can influence the compound's solubility, stability, and interaction with biological systems. Additionally, the 2-(2,2-Dimethylpropyl) substituent introduces steric bulk into the molecule, potentially affecting its pharmacokinetic properties and binding affinity to target proteins.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. For instance, research published in 2023 demonstrated that certain derivatives of this class exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol could be a promising candidate for developing novel therapeutic agents targeting inflammatory diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and oxidation steps. The synthesis strategy often involves the use of intermediates such as alcohols and ketones to build up the complex structure. Researchers have optimized these methods to improve yield and purity, making large-scale production feasible for industrial applications.

The pharmacological profile of this compound is another area of active research. Preclinical studies have shown that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

In conclusion, 2-(2,2-Dimethylpropyl)-5-methoxy-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138381-09-4) is a versatile compound with promising applications in drug development. Its unique structure and biological activities make it an attractive target for further research in medicinal chemistry and pharmacology.